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Compound of Interest

Compound Name: 1-Chloro-4-methoxybenzene-d4

Cat. No.: B12403197

Essential Safety and Handling Guide for 1-
Chloro-4-methoxybenzene-d4

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Chloro-4-methoxybenzene-d4 in a laboratory setting. The
information is targeted towards researchers, scientists, and professionals in drug development
to ensure safe handling and minimize exposure risks.

Chemical Profile and Hazards

While a specific Safety Data Sheet (SDS) for 1-Chloro-4-methoxybenzene-d4 is not readily
available, the safety profile of its non-deuterated analog, 1-Chloro-4-methoxybenzene (4-
Chloroanisole), provides a reliable basis for safe handling procedures. It is a combustible liquid
and should be handled with care.[1][2][3] Potential hazards include irritation to the skin, eyes,
and respiratory tract.[1][4] Ingestion may lead to gastrointestinal irritation.[1]
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Hazard Classification

Description

Physical Hazards

Combustible liquid.[2][3] Vapors may be heavier

than air and can form explosive mixtures with air

upon intense heating.[1][3]

Health Hazards

May cause eye, skin, and respiratory tract

irritation.[1][4] Harmful if swallowed, in contact

with skin, or if inhaled.[5] May cause central

nervous system depression at high

concentrations.[1]

Environmental Hazards

Should not be released into the environment.[2]

[6] Runoff from fire control or dilution water may

cause pollution.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling 1-Chloro-4-methoxybenzene-d4.

PPE Category

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Safety goggles or glasses with
side shields.[7] A face shield
may be necessary if there is a

splash potential.[7]

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2][6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[8] A
lab coat or chemical-resistant

apron is also required.[8]

Gloves should be inspected
before use and disposed of
properly after handling the

chemical.[3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
ventilation is inadequate or if

irritation is experienced.[2][6]

To be used in a well-ventilated
area, preferably within a

chemical fume hood.[8]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC170151000&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/159069
https://www.chemsrc.com/en/cas/623-12-1_170344.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/159069
https://www.chemsrc.com/en/cas/623-12-1_170344.html
https://www.echemi.com/sds/4-chloro-3-nitroanisole-pd180521111779.html
https://bg.cpachem.com/msds?num=SB23020&dnl=sd_-_4-Chloroanisole_%5BCAS_623-12-1%5D_%28SB23020%29_%28EU%29.pdf
https://www.chemsrc.com/en/cas/623-12-1_170344.html
https://www.fishersci.com/store/msds?partNumber=AC170151000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/623-12-1_170344.html
https://www.benchchem.com/product/b12403197?utm_src=pdf-body
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC170151000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_chloroethyl_4_methoxybenzene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_chloroethyl_4_methoxybenzene_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/159069
https://www.fishersci.com/store/msds?partNumber=AC170151000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_chloroethyl_4_methoxybenzene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Safe Handling Workflow

Adherence to a strict operational workflow is crucial for minimizing the risks associated with 1-
Chloro-4-methoxybenzene-d4.

1. Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 1-Chloro-4-methoxybenzene.

» Ensure all necessary PPE is available and in good condition.

 Verify that the chemical fume hood and other ventilation systems are functioning correctly.
¢ Locate the nearest eyewash station and safety shower before beginning work.[1][6]

o Prepare a spill kit with inert absorbent materials like vermiculite, sand, or earth.[1][8]

2. Handling:

e Conduct all handling of 1-Chloro-4-methoxybenzene-d4 within a certified chemical fume
hood to avoid inhalation of vapors.[8]

e Avoid direct contact with skin, eyes, and clothing.[1]

o Use spark-proof tools and keep the chemical away from heat, sparks, and open flames.[1]
e Wash hands thoroughly after handling the chemical.[6]

3. Storage:

» Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
o Keep it away from incompatible substances such as strong oxidizing agents.[1]

e The storage area should be secure and clearly labeled.

4. Disposal Plan:
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e Due to its chlorinated nature, 1-Chloro-4-methoxybenzene-d4 should be treated as
hazardous waste.[8]

» Waste Segregation: Do not mix this chemical waste with other non-hazardous waste
streams.[8]

» Liquid Waste: Collect all liquid waste containing 1-Chloro-4-methoxybenzene-d4 in a
dedicated, sealed, and clearly labeled container.

e Solid Waste: Contaminated solid waste, such as gloves and absorbent materials, should be
collected in a separate, labeled hazardous waste container.[9]

» Disposal: Dispose of all waste in accordance with federal, state, and local regulations
through a licensed hazardous waste disposal vendor.[1][8] Do not dispose of it down the
drain.[8]

Below is a diagram illustrating the safe handling workflow for 1-Chloro-4-methoxybenzene-
d4.
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Safe handling workflow for 1-Chloro-4-methoxybenzene-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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